Cas no 1260807-59-7 (2-[(Tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoic acid)

• Product Name: 2-[(Tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoic acid
• CAS No: 1260807-59-7
• MF: C₁₁H₁₆F₃NO₄
• MW: 283.244254112244
• CID: 4691824
• Update Time: 2025-10-29

2-[(Tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(TERT-BUTOXYCARBONYL)AMINO]-2-(TRIFLUOROMETHYL)PENT-4-ENOIC ACID
• 2-[(TERT-BUTOXYCARBONYL)AMINO]-2-(TRIFLUOROMETHYL)
• 2-(tert-butoxycarbonylamino)-2-(trifluoromethyl)pent-4-enoic acid
• 2-[(Tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoic acid

• Inchi： 1S/C11H16F3NO4/c1-5-6-10(7(16)17,11(12,13)14)15-8(18)19-9(2,3)4/h5H,1,6H2,2-4H3,(H,15,18)(H,16,17)
• InChI Key： BPXIPZOEAXQHNJ-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(CC=C)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 373
• Topological Polar Surface Area: 75.6

Additional information on 2-[(Tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoic acid

Comprehensive Overview of 2-[(Tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoic acid (CAS No. 1260807-59-7)

2-[(Tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoic acid (CAS No. 1260807-59-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the trifluoromethyl moiety, make it a valuable intermediate in synthetic chemistry. The compound's pent-4-enoic acid backbone further enhances its reactivity, enabling diverse applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 2-[(Tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role in designing protease inhibitors and enzyme modulators, which are critical in treating diseases such as cancer and viral infections. The Boc group in this compound also simplifies purification processes, making it a preferred choice for high-throughput synthesis.

The compound's CAS No. 1260807-59-7 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthetic routes, solubility profiles, and commercial availability. Additionally, its compatibility with green chemistry principles has sparked interest, as industries strive to reduce environmental impact. Innovations in catalytic fluorination techniques have further optimized its production, aligning with sustainability goals.

From a technical perspective, 2-[(Tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoic acid exhibits remarkable stability under standard laboratory conditions. Its trifluoromethyl group contributes to electron-withdrawing effects, which are exploited in asymmetric synthesis and chiral resolution. These properties are pivotal in developing optically active pharmaceuticals, a hot topic in modern medicinal chemistry. The compound's pent-4-enoic acid segment also allows for further functionalization, enabling the creation of complex molecular architectures.

In summary, 2-[(Tert-butoxycarbonyl)amino]-2-(trifluoromethyl)pent-4-enoic acid (CAS No. 1260807-59-7) is a versatile and high-value chemical entity. Its applications span from drug development to material innovation, driven by its unique structural attributes. As research continues to uncover new uses, this compound remains at the forefront of organic synthesis and industrial chemistry, answering the evolving needs of scientists and manufacturers alike.